Cas no 85176-83-6 (methyl2-(2,4,6-trimethoxyphenyl)ethylamine)

• Product Name: methyl2-(2,4,6-trimethoxyphenyl)ethylamine
• CAS No: 85176-83-6
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 4232907
• PubChem ID: 20191744
• Update Time: 2025-05-19

methyl2-(2,4,6-trimethoxyphenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 2,4,6-trimethoxy-N-methyl-
• methyl2-(2,4,6-trimethoxyphenyl)ethylamine

• Inchi： 1S/C12H19NO3/c1-13-6-5-10-11(15-3)7-9(14-2)8-12(10)16-4/h7-8,13H,5-6H2,1-4H3
• InChI Key： USGXXINUTSOMOI-UHFFFAOYSA-N
• SMILES： C1(CCNC)=C(OC)C=C(OC)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on methyl2-(2,4,6-trimethoxyphenyl)ethylamine

Methyl 2-(2,4,6-trimethoxyphenyl)ethylamine: Chemical Profile and Emerging Applications

Methyl 2-(2,4,6-trimethoxyphenyl)ethylamine, a compound with the CAS number 85176-83-6, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural motif featuring a trimethoxyphenyl group attached to an ethylamine backbone, has garnered attention due to its potential applications in various scientific domains. The presence of multiple methoxy substituents on the aromatic ring introduces a rich palette of electronic and steric effects, making this molecule a versatile scaffold for further chemical modifications and functionalization.

The< strong>Methyl 2-(2,4,6-trimethoxyphenyl)ethylamine structure is not only intriguing from a synthetic perspective but also holds promise in the development of novel bioactive molecules. The trimethoxyphenyl moiety, known for its ability to modulate receptor interactions and metabolic stability, has been extensively explored in medicinal chemistry. Recent studies have highlighted its role in enhancing the bioavailability and pharmacokinetic properties of various therapeutic agents. The ethylamine side chain further contributes to the compound's amphiphilic nature, allowing it to interact with both hydrophobic and hydrophilic environments.

In the context of contemporary research, the< strong>Methyl 2-(2,4,6-trimethoxyphenyl)ethylamine has been investigated for its potential in drug discovery and development. Its structural features make it a candidate for designing molecules that can interact with biological targets such as enzymes and receptors. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of neurotransmitter systems. The trimethoxyphenyl group's ability to engage with aromatic binding pockets in proteins suggests its utility in developing drugs that target neurological disorders.

One of the most compelling aspects of< strong>Methyl 2-(2,4,6-trimethoxyphenyl)ethylamine is its synthetic accessibility. The compound can be readily prepared through well-established organic reactions, including nucleophilic substitution and condensation reactions. This ease of synthesis allows researchers to explore a wide range of derivatives and analogs, enabling the optimization of pharmacological properties. The flexibility offered by the ethylamine backbone further facilitates structural diversification, making it possible to tailor the molecule for specific biological activities.

The< strong>CAS number 85176-83-6 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and databases. This standardized nomenclature is crucial for researchers who need to reference or purchase this chemical entity. The CAS registry number also aids in tracking the compound's history of synthesis, applications, and safety data, fostering transparency and reproducibility in scientific endeavors.

Recent advancements in computational chemistry have enhanced our understanding of< strong>Methyl 2-(2,4,6-trimethoxyphenyl)ethylamine's behavior in biological systems. Molecular modeling studies have revealed insights into how this compound interacts with target proteins at an atomic level. These simulations have been instrumental in predicting binding affinities and identifying key residues involved in receptor interactions. Such information is invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has shown significant interest in< strong>Methyl 2-(2,4,6-trimethoxyphenyl)ethylamine due to its potential therapeutic applications. Researchers are exploring its use as an intermediate in synthesizing novel therapeutics targeting various diseases. For example, derivatives of this compound have been investigated for their anti-inflammatory and analgesic properties. The ability to fine-tune the chemical structure allows for the development of molecules that can selectively interact with specific biological pathways.

In conclusion,< strong>Methyl 2-(2,4,6-trimethoxyphenyl)ethylamine represents a promising chemical entity with diverse applications in pharmaceutical research. Its unique structural features and synthetic accessibility make it a valuable scaffold for developing novel bioactive molecules. As our understanding of its pharmacological properties continues to evolve, this compound is poised to play a significant role in the discovery and development of next-generation therapeutics.